Cas no 1263047-31-9 (Methoxytrityl-S-dPEG-acid)

• Product Name: Methoxytrityl-S-dPEG-acid
• CAS No: 1263047-31-9
• MF: C₃₁H₃₈O₇S
• MW: 554.694228649139
• MDL: MFCD11041154
• CID: 5050411
• Update Time: 2026-02-28

Methoxytrityl-S-dPEG-acid Chemical and Physical Properties

Names and Identifiers

• Methoxytrityl-S-PEG4-acid
• Methoxytrityl-S-dPEG-acid

• MDL： MFCD11041154
• Inchi： 1S/C31H38O7S/c1-34-29-14-12-28(13-15-29)31(26-8-4-2-5-9-26,27-10-6-3-7-11-27)39-25-24-38-23-22-37-21-20-36-19-18-35-17-16-30(32)33/h2-15H,16-25H2,1H3,(H,32,33)
• InChI Key： HHZQVHHLYOFNAK-UHFFFAOYSA-N
• SMILES： S(CCOCCOCCOCCOCCC(=O)O)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 20
• Complexity: 610
• XLogP3: 4.4
• Topological Polar Surface Area: 109

Additional information on Methoxytrityl-S-dPEG-acid

Recent Advances in the Application of 1263047-31-9 and Methoxytrityl-S-dPEG-acid in Chemical Biology and Pharmaceutical Research

The chemical compound 1263047-31-9 and the product Methoxytrityl-S-dPEG-acid have garnered significant attention in recent years due to their versatile applications in chemical biology and pharmaceutical research. These molecules are particularly valued for their role in drug delivery systems, bioconjugation, and the development of novel therapeutics. This research briefing synthesizes the latest findings and advancements related to these compounds, providing a comprehensive overview of their current applications and future potential.

1263047-31-9, a unique chemical identifier, has been the subject of several studies focusing on its physicochemical properties and biological interactions. Recent research highlights its utility as a linker or spacer in the synthesis of complex biomolecules. Its stability and compatibility with various reaction conditions make it an attractive candidate for use in peptide and oligonucleotide synthesis. Additionally, its role in enhancing the solubility and bioavailability of hydrophobic drugs has been explored, with promising results in preclinical models.

Methoxytrityl-S-dPEG-acid, a derivative of polyethylene glycol (PEG), is widely recognized for its applications in bioconjugation and drug delivery. The methoxytrityl (MMT) protecting group in this compound offers selective deprotection capabilities, which are crucial for stepwise synthesis in complex molecular architectures. Recent studies have demonstrated its efficacy in improving the pharmacokinetic profiles of therapeutic agents, particularly in reducing immunogenicity and prolonging circulation time. The S-dPEG (discrete PEG) component further enhances the precision and reproducibility of conjugation processes, making it a preferred choice for researchers.

One of the most notable advancements in this field is the integration of 1263047-31-9 and Methoxytrityl-S-dPEG-acid in the development of antibody-drug conjugates (ADCs). ADCs represent a cutting-edge therapeutic modality that combines the specificity of monoclonal antibodies with the cytotoxicity of small-molecule drugs. The use of these compounds as linkers has been shown to improve the stability and efficacy of ADCs, minimizing off-target effects and maximizing therapeutic outcomes. Recent clinical trials have reported encouraging results, paving the way for further optimization and commercialization.

In addition to ADCs, these compounds have found applications in the field of nucleic acid therapeutics. The ability of Methoxytrityl-S-dPEG-acid to facilitate the delivery of siRNA and mRNA molecules has been a focal point of recent research. Its modular design allows for the customization of delivery systems, addressing challenges such as cellular uptake and endosomal escape. Furthermore, the combination of 1263047-31-9 with lipid nanoparticles (LNPs) has shown potential in enhancing the stability and transfection efficiency of nucleic acid-based vaccines, a topic of immense relevance in the post-pandemic era.

Despite these advancements, challenges remain in the scalable synthesis and regulatory approval of products incorporating 1263047-31-9 and Methoxytrityl-S-dPEG-acid. Issues such as batch-to-batch variability and long-term stability need to be addressed to ensure consistent performance in clinical settings. Ongoing research is focused on optimizing synthetic routes and developing robust analytical methods to overcome these hurdles.

In conclusion, the compounds 1263047-31-9 and Methoxytrityl-S-dPEG-acid represent pivotal tools in modern chemical biology and pharmaceutical research. Their applications span from drug delivery to bioconjugation, offering innovative solutions to longstanding challenges in the field. As research continues to evolve, these molecules are expected to play an increasingly central role in the development of next-generation therapeutics. Future studies should aim to further elucidate their mechanisms of action and explore new avenues for their application, ultimately translating laboratory findings into clinical benefits.